Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

3-Iodo-4-methoxy-1H-indazole structure
Product Name:3-Iodo-4-methoxy-1H-indazole
CAS No:944898-81-1
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD10696794
CID:1040474
PubChem ID:70700906
3-Iodo-4-methoxy-1H-indazole Properties
Names and Identifiers
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- 3-Iodo-4-methoxy-1H-indazole
- 1H-Indazole, 3-iodo-4-Methoxy-
- 3-iodo-4-methoxy-2H-indazole
- DTXSID70743694
- F17790
- 944898-81-1
- AB58183
- SCHEMBL14631557
- DB-348317
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- MDL: MFCD10696794
- InChIKey: WTBLMJGTCGQTPN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
- SMILES: COC1=CC=CC2=C1C(=NN2)I
Computed Properties
- Exact Mass: 273.96031g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 273.96031g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Solubility: Very slightly soluble (0.44 g/l) (25 º C),
- Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
3-Iodo-4-methoxy-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005XAS-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$89.00 | 2024-04-19 | |
A2B Chem LLC | AC75636-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$57.00 | 2024-07-18 | |
Alichem | A269002765-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 5g |
$1013.29 | 2023-08-31 | |
Ambeed | A490110-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 5g |
$658.0 | ||
Apollo Scientific | OR305092-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 1g |
£595.00 | 2024-05-26 | ||
Chemenu | CM150256-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 1g |
$729 | 2021-08-05 | |
Crysdot LLC | CD11006851-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 1g |
$599 | 2024-07-19 | |
eNovation Chemicals LLC | D516325-1g |
1H-Indazole, 3-iodo-4-methoxy- |
944898-81-1 | 95% | 1g |
$298 | 2022-09-07 | |
TRC | I737998-10mg |
3-Iodo-4-Methoxy-1h-Indazole |
944898-81-1 | 10mg |
45.00 | |||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533019-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 98% | 5g |
¥7140.00 |
3-Iodo-4-methoxy-1H-indazole Related Literature
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1. Back cover
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2. Back matter
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V. V. Begoyan,Ł. J. Weseliński,S. Xia,J. Fedie,S. Kannan,A. Ferrier,S. Rao,M. Tanasova Chem. Commun., 2018,54, 3855-3858
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Jens Hetzler,Tomáš Mikoviny,Armin Wisthaler,Claus J. Nielsen,Matthias Olzmann Phys. Chem. Chem. Phys., 2015,17, 7046-7059
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Apurba Samanta,Shyamal Pramanik,Subhashis Mondal,Soumitra Maity Chem. Commun., 2022,58, 8400-8403
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Dongliang Zhang,Nailong Cao,Shukui Zhou,Zhong Chen,Xinru Zhang,Weidong Zhu RSC Adv., 2018,8, 15158-15165
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8. Reductive coupling of CO with magnesium anthracene complexes: formation of magnesium enediolates†K. Yuvaraj,Cameron Jones Chem. Commun., 2021,57, 9224-9227
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O. V. Sinitsyna,N. K. Davydova,V. N. Sergeev,E. E. Laukhina RSC Adv., 2014,4, 55565-55570
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10. Courses
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-81-1)3-Iodo-4-methoxy-1H-indazole

Purity:99%
Quantity:5g
Price($):592.0